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Compound of Interest

Compound Name: Humic acid sodium salt

Cat. No.: B1343089 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
CAS number 68131-04-4 identifies Humic Acid Sodium Salt, also known as Sodium Humate.

This substance is not a single, well-defined molecule but rather a complex, heterogeneous

mixture of macromolecular organic compounds.[1] These compounds are formed from the

natural decomposition of plant and animal materials and are a principal component of humic

substances found in soil, peat, and coal.[1][2] The structural complexity and chemical reactivity

of humic acid sodium salt make it a subject of interest in various scientific and industrial

fields, including agriculture, environmental remediation, and potentially, drug development.[1][2]

The molecular structure is characterized by a variety of functional groups, including carboxylic

acids, phenols, and alcohols, which contribute to its ability to form complexes with metal ions.

[1] While some sources may provide a simplified molecular formula such as C9H8Na2O4 and

the corresponding IUPAC name "disodium;bicyclo[2.2.1]hept-5-ene-2,3-dicarboxylate," it is

crucial to understand that this represents a single, small component of a much larger and more

complex mixture.[3][4]

Physicochemical Properties
Humic acid sodium salt is typically a black crystalline powder or granule.[5][6] Its physical and

chemical properties can vary depending on the source and extraction method.
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Property Value Reference

Appearance
Black crystalline powder or

granules
[5][6]

Melting Point >300 °C [5][6][7][8]

Solubility Soluble in water [1][2][8]

Molecular Formula
Variable; C9H8Na2O4 is a

simplified representation
[3][4][8][9]

Molecular Weight
Variable; 226.14 g/mol for the

simplified formula
[3][8][9]

pH (of solution) 9-10 [4]

Loss on Drying ≤ 15% [4]

Structure and Composition
The exact structure of humic acid sodium salt is not definitively known and is considered to

be a supramolecular assembly of smaller molecules. It is generally understood to consist of an

aromatic core with numerous aliphatic side chains. The core is rich in phenolic and carboxylic

acid functional groups, which are deprotonated in the sodium salt form, contributing to its water

solubility.[1] The composition also includes polysaccharides, proteins, simple phenols, and

chelated metal ions.

Due to the complex and variable nature of this material, a single structural representation is not

accurate. The diagram below illustrates a simplified, representative fragment of a humic acid

molecule to visualize the key functional groups.
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Simplified Humic Acid Fragment Structure
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General Extraction Workflow for Humic Acid Sodium Salt

Raw Material
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Hypothetical Anti-Inflammatory Signaling Pathway
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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